Cas no 4191-17-7 (5,6-Dimethoxy-2-methyl-indan-1-one)
5,6-Dimethoxy-2-methyl-indan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Dimethoxy-2-methyl-2,3-dihydro-1H-inden-1-one
- 5,6-Dimethoxy-2-methylindan-1-one
- 5,6-dimethoxy-2-methyl-2,3-dihydroinden-1-one
- 5,6-DIMETHOXY-2-METHYL-INDAN-1-ONE
- 4191-17-7
- CHEMBL154848
- N14243
- A872978
- DTXSID40446822
- SCHEMBL8938844
- AC-353
- 2-methyl-5,6-dimethoxyindanone
- AKOS015899903
- 2,3-Dihydro-5,6-dimethoxy-2-methyl-1H-inden-1-one
- BDBM50008565
- 5,6-Dimethoxy-2-methyl-indan-1-one
-
- MDL: MFCD09030783
- Inchi: 1S/C12H14O3/c1-7-4-8-5-10(14-2)11(15-3)6-9(8)12(7)13/h5-7H,4H2,1-3H3
- InChI Key: DRWBHZSJKUMHGN-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C(=CC=2CC1C)OC)OC
Computed Properties
- Exact Mass: 206.09400
- Monoisotopic Mass: 206.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.126
- Boiling Point: 342.5 °C at 760 mmHg
- Flash Point: 342.5 °C at 760 mmHg
- Refractive Index: 1.53
- PSA: 35.53000
- LogP: 2.07870
5,6-Dimethoxy-2-methyl-indan-1-one Customs Data
- HS CODE:2914509090
- Customs Data:
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
5,6-Dimethoxy-2-methyl-indan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A079000678-250mg |
5,6-Dimethoxy-2-methyl-2,3-dihydro-1H-inden-1-one |
4191-17-7 | 95% | 250mg |
$233.28 | 2023-09-01 | |
| Alichem | A079000678-1g |
5,6-Dimethoxy-2-methyl-2,3-dihydro-1H-inden-1-one |
4191-17-7 | 95% | 1g |
$440.36 | 2023-09-01 | |
| TRC | D267450-50mg |
5,6-Dimethoxy-2-methyl-indan-1-one |
4191-17-7 | 50mg |
195.00 | 2021-08-14 | ||
| TRC | D267450-100mg |
5,6-Dimethoxy-2-methyl-indan-1-one |
4191-17-7 | 100mg |
$190.00 | 2023-05-18 | ||
| TRC | D267450-250mg |
5,6-Dimethoxy-2-methyl-indan-1-one |
4191-17-7 | 250mg |
635.00 | 2021-08-14 | ||
| TRC | D267450-500mg |
5,6-Dimethoxy-2-methyl-indan-1-one |
4191-17-7 | 500mg |
$873.00 | 2023-05-18 | ||
| TRC | D267450-1g |
5,6-Dimethoxy-2-methyl-indan-1-one |
4191-17-7 | 1g |
$ 1200.00 | 2023-09-08 | ||
| Chemenu | CM290285-1g |
5,6-Dimethoxy-2-methyl-2,3-dihydro-1H-inden-1-one |
4191-17-7 | 95% | 1g |
$*** | 2023-03-31 | |
| TRC | D267450-1000mg |
5,6-Dimethoxy-2-methyl-indan-1-one |
4191-17-7 | 1g |
$1499.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | Y1260182-250mg |
5,6-DIMETHOXY-2-METHYL-INDAN-1-ONE |
4191-17-7 | 95% | 250mg |
$390 | 2024-06-06 |
5,6-Dimethoxy-2-methyl-indan-1-one Related Literature
-
Alexander R. Norman,Martina N. Yousif,Christopher S. P. McErlean Org. Chem. Front. 2018 5 3267
Additional information on 5,6-Dimethoxy-2-methyl-indan-1-one
Introduction to 5,6-Dimethoxy-2-methyl-indan-1-one (CAS No. 4191-17-7)
5,6-Dimethoxy-2-methyl-indan-1-one is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. With the CAS number 4191-17-7, this compound belongs to the class of indanone derivatives, which are known for their diverse applications in drug development. The presence of methoxy and methyl substituents in its molecular structure imparts distinct chemical reactivity, making it a valuable scaffold for synthesizing novel bioactive molecules.
The chemical formula of 5,6-Dimethoxy-2-methyl-indan-1-one is C₁₃H₁₄O₂, and it exhibits a molecular weight of approximately 206.27 g/mol. This compound is typically obtained through organic synthesis routes that involve the condensation of appropriate precursors under controlled conditions. Its solid-state appearance is often crystalline, with a melting point that varies depending on the purity and crystallization conditions.
In recent years, 5,6-Dimethoxy-2-methyl-indan-1-one has been extensively studied for its pharmacological potential. Research has highlighted its role as a precursor in the synthesis of various pharmacologically active agents. For instance, derivatives of this compound have been explored for their antimicrobial, anti-inflammatory, and even anticancer properties. The methoxy groups in its structure enhance its solubility in polar solvents, facilitating its use in pharmaceutical formulations.
One of the most compelling aspects of 5,6-Dimethoxy-2-methyl-indan-1-one is its versatility as a building block in medicinal chemistry. The indanone core provides a stable framework that can be modified through functional group interconversions, allowing chemists to tailor its biological activity. Recent studies have demonstrated its utility in generating compounds with enhanced binding affinity to specific biological targets. This has opened up new avenues for developing targeted therapies against various diseases.
The synthesis of 5,6-Dimethoxy-2-methyl-indan-1-one typically involves multi-step organic reactions, including cyclization and alkylation processes. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as chromatography and recrystallization are commonly used to isolate and purify this compound.
From a computational chemistry perspective, 5,6-Dimethoxy-2-methyl-indan-1-one has been subjected to molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how structural modifications can influence its pharmacokinetic properties. For instance, computational analyses have revealed that introducing additional polar functional groups can enhance its binding affinity to certain enzymes and receptors.
The pharmacological evaluation of 5,6-Dimethoxy-2-methyl-indan-1-one and its derivatives has shown promising results in preclinical studies. Researchers have observed significant inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, some derivatives have demonstrated cytotoxic activity against certain cancer cell lines, indicating their potential as lead compounds for oncology research.
The industrial significance of 5,6-Dimethoxy-2-methyl-indan-1-one cannot be overstated. Its role as an intermediate in drug synthesis has made it a valuable commodity in the pharmaceutical industry. Companies specializing in fine chemicals often produce this compound on an industrial scale to meet the demand from research institutions and drug development firms. The availability of high-purity 5,6-Dimethoxy-2-methyl-indan-1-one ensures that researchers can proceed with their experiments without compromising on quality.
In conclusion,5,6-Dimethoxy-2-methyl-indan-1-one (CAS No. 4191-17-7) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for synthesizing bioactive molecules with potential therapeutic value. As research continues to uncover new applications for this compound,its importance in medicinal chemistry is likely to grow further.
4191-17-7 (5,6-Dimethoxy-2-methyl-indan-1-one) Related Products
- 13575-75-2(6,7-Dimethoxy-1-tetralone)
- 117047-76-4(Wulignan A1)
- 2107-69-9(5,6-Dimethoxy-1-indanone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)